Cas no 940494-06-4 (2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid)

• Product Name: 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid
• CAS No: 940494-06-4
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• MDL: MFCD09452666
• CID: 1075191
• PubChem ID: 17218704
• Update Time: 2025-05-27

2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(Propylamino)carbonyl]anilino}carbonyl)-benzoic acid
• 2-((4-(Propylcarbamoyl)phenyl)carbamoyl)benzoicacid
• 2-[({4-[(propylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid
• 2-({4-[(propylamino)carbonyl]anilino}carbonyl)benzoic acid
• 2-((4-(Propylcarbamoyl)phenyl)carbamoyl)benzoic acid
• CS-0321700
• AN-329/43448249
• AKOS000319568
• 2-[[4-(propylcarbamoyl)phenyl]carbamoyl]benzoic acid
• 940494-06-4
• STL068542
• 2-{[4-(propylcarbamoyl)phenyl]carbamoyl}benzoic acid
• 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid

• MDL： MFCD09452666
• Inchi： 1S/C18H18N2O4/c1-2-11-19-16(21)12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18(23)24/h3-10H,2,11H2,1H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key： QJIDTEOHQSAADO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1C(=O)O)=O)NCCC

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.5Ų

2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid

Recent Advances in the Study of 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid (CAS: 940494-06-4)

In recent years, the compound 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid (CAS: 940494-06-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research briefing consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and interactions with biological targets. These studies have revealed that the compound exhibits high affinity for specific protein receptors, making it a candidate for drug development in areas such as oncology and inflammation.

One notable study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as an inhibitor of a key enzyme involved in tumor progression. The results demonstrated that 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid effectively suppressed enzyme activity in vitro, leading to reduced tumor cell proliferation. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Another area of research has explored the compound's role in modulating inflammatory pathways. A recent preclinical study highlighted its ability to attenuate the production of pro-inflammatory cytokines, thereby reducing inflammation in animal models. This anti-inflammatory effect, coupled with its favorable pharmacokinetic profile, positions the compound as a promising candidate for treating chronic inflammatory diseases.

Despite these encouraging results, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Current research efforts are directed toward structural modifications and formulation strategies to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-({4-(Propylamino)carbonylanilino}carbonyl)-benzoic Acid (CAS: 940494-06-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies will likely focus on refining its properties and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs.